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Compound of Interest

Compound Name: Valeriandoid F

Cat. No.: B12412684

Introduction Valeriandoid F is a diethenoid-type iridoid isolated from the roots and rhizomes of
Valeriana jatamansi. Recent studies have highlighted its significant biological activities,
including potent anti-inflammatory and antiproliferative effects. Specifically, Valeriandoid F has
been shown to inhibit nitric oxide (NO) production and selectively inhibit the proliferation of
human glioma stem cells.[1] Given its therapeutic potential, a robust and reliable analytical
method is crucial for its identification, characterization, and quantification in complex biological
matrices and natural product extracts. This application note details a sensitive and specific
method for the analysis of Valeriandoid F using High-Resolution Mass Spectrometry (HRMS)
coupled with Liquid Chromatography (LC).

Chemical Properties of Valeriandoid F

Based on its structural elucidation, Valeriandoid F is an acylated iridoid. The precise chemical
information is critical for developing mass spectrometry methods.

Property Value Source

Molecular Formula C25H30010 Inferred from structural data
Molecular Weight 490.1839 g/mol Inferred from structural data
Class Diethenoid Iridoid [1]

_ _ o Anti-inflammatory,
Biological Activity Antiprolferative [1]
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Proposed Mass Spectrometry Fragmentation

Understanding the fragmentation pattern of Valeriandoid F is essential for its unambiguous
identification using tandem mass spectrometry (MS/MS). Based on the typical fragmentation of
acylated iridoids, we propose the following pathway in positive ion mode. The molecule is
expected to protonate at one of the ester or ether oxygens. Collision-induced dissociation (CID)
would likely lead to the neutral loss of the acyl groups.

Key Proposed Fragmentations:
e Neutral Loss of Acetic Acid: A loss of 60.021 Da, corresponding to the acetyl group.
» Neutral Loss of Isovaleric Acid: A loss of 102.068 Da, corresponding to the isovaleroyl group.

e Neutral Loss of the Angeloyl Group: A loss of 100.052 Da, corresponding to the angeloyl
group.

o Cleavages of the Iridoid Core: Subsequent fragmentations may involve ring cleavages of the
iridoid backbone, providing further structural confirmation.

Experimental Workflow

The following diagram illustrates the general workflow for the analysis of Valeriandoid F from a
plant matrix.
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Sample Preparation LC-HRMS Analysis Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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